Cas no 1098620-09-7 (Methyl 2,6-dichloro-4-methylbenzoate)

• Product Name: Methyl 2,6-dichloro-4-methylbenzoate
• CAS No: 1098620-09-7
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD28142003
• CID: 4760593
• Update Time: 2026-02-26

Methyl 2,6-dichloro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,6-dichloro-4-methylbenzoate
• Methyl 2,6-dichloro-4-methylbenzoate

• MDL： MFCD28142003
• Inchi： 1S/C9H8Cl2O2/c1-5-3-6(10)8(7(11)4-5)9(12)13-2/h3-4H,1-2H3
• InChI Key： ZHLLGKAPKAQWJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,6-dichloro-4-methylbenzoate

Comprehensive Overview of Methyl 2,6-dichloro-4-methylbenzoate (CAS No. 1098620-09-7): Properties, Applications, and Industry Insights

Methyl 2,6-dichloro-4-methylbenzoate (CAS No. 1098620-09-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. With the growing demand for high-purity benzoate derivatives, this compound has garnered significant attention due to its unique structural properties and functional adaptability. Researchers and manufacturers increasingly seek CAS 1098620-09-7 suppliers to support innovations in green chemistry and sustainable production methods.

The molecular structure of Methyl 2,6-dichloro-4-methylbenzoate features a benzoate core substituted with two chlorine atoms at the 2- and 6-positions and a methyl group at the 4-position, esterified with a methanol moiety. This configuration enhances its reactivity in nucleophilic substitution reactions, making it a valuable precursor for synthesizing complex aromatic compounds. Recent studies highlight its role in developing crop protection agents and pharmaceutical scaffolds, aligning with trends in precision agriculture and targeted drug design.

In the context of environmental sustainability, 1098620-09-7 is often discussed alongside biodegradable chemical alternatives and low-toxicity intermediates. Industry forums frequently address questions like, "How is Methyl 2,6-dichloro-4-methylbenzoate synthesized?" or "What are the safety protocols for handling benzoate esters?" These topics reflect the compound's relevance to occupational health standards and process optimization in chemical manufacturing.

From a commercial perspective, the global market for chlorinated benzoate esters is projected to grow, driven by demand in specialty chemicals and R&D sectors. Analytical techniques such as GC-MS and HPLC are critical for verifying the purity of CAS 1098620-09-7, ensuring compliance with international quality benchmarks like ISO and USP. Suppliers emphasizing batch-to-batch consistency and regulatory documentation gain a competitive edge in B2B platforms.

Emerging applications of Methyl 2,6-dichloro-4-methylbenzoate include its use in liquid crystal materials and polymeric UV stabilizers, addressing needs in electronics and coatings industries. Innovations in catalytic esterification methods further enhance its production efficiency, reducing energy consumption—a key focus area for ESG-driven enterprises. Researchers also explore its potential in metal-organic frameworks (MOFs) for gas storage applications.

For laboratories and pilot-scale facilities, proper storage of 1098620-09-7 requires inert atmospheres and moisture-controlled environments to prevent hydrolysis. Technical datasheets often emphasize its solubility profile (soluble in organic solvents like acetone and DMSO) and stability under neutral pH conditions. These properties make it a reliable candidate for multistep organic synthesis workflows.

In summary, Methyl 2,6-dichloro-4-methylbenzoate exemplifies the intersection of structural versatility and industrial utility. As regulatory frameworks evolve toward safer chemical practices, its adoption in green synthesis pathways and high-value formulations is expected to rise, solidifying its position as a critical building block in modern chemistry.